Cas no 2468028-33-1 (5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine)

• Product Name: 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine
• CAS No: 2468028-33-1
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 5109039
• Update Time: 2026-03-03

5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-b]pyridine, 5-chloro-2-(difluoromethyl)-
• 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine

• Inchi： 1S/C7H4ClF2N3/c8-6-2-1-4-5(11-6)3-13(12-4)7(9)10/h1-3,7H
• InChI Key： YBRCZHNALIVVGK-UHFFFAOYSA-N
• SMILES： C12=CN(C(F)F)N=C1C=CC(Cl)=N2

Additional information on 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine

Introduction to 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine (CAS No. 2468028-33-1)

5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2468028-33-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its potential biological activities. The structural features of 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine, particularly the presence of a chloro substituent and a difluoromethyl group, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The molecular structure of 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine consists of a fused ring system comprising a pyrazole ring and a pyridine ring. The chloro group at the 5-position and the difluoromethyl group at the 2-position are key functional groups that influence its reactivity and biological interactions. These substituents enhance the compound's ability to interact with biological targets, making it an attractive molecule for medicinal chemists.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyrazolopyridines, in particular, have shown promise in various pharmacological contexts. The introduction of electron-withdrawing groups such as chloro and difluoromethyl can modulate the electronic properties of the molecule, thereby affecting its binding affinity and selectivity towards biological targets. This has led to extensive research into synthesizing derivatives of pyrazolopyridines with enhanced pharmacological profiles.

One of the most compelling aspects of 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of reactive sites on its structure allows for further functionalization, enabling the creation of molecules with tailored biological activities. This flexibility makes it a valuable building block for medicinal chemists working on developing new drugs.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The incorporation of fluorine atoms into molecular structures can significantly improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The difluoromethyl group in 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine is particularly noteworthy for its ability to enhance these properties. This has spurred interest in exploring its potential applications in various therapeutic areas.

The synthesis of 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazolopyridine core, followed by functionalization at the desired positions using chlorination and fluorination techniques. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

From a computational chemistry perspective, 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding mode and potential drug-like properties. Computational predictions have guided experimental efforts and have helped in designing more effective derivatives.

The biological activity of 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine has been evaluated in various in vitro assays. Initial studies have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to human health. These findings have prompted further investigation into its potential therapeutic applications.

In conclusion, 5-chloro-2-(difluoromethyl)pyrazolo[4,3-b]pyridine (CAS No. 2468028-33-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for drug development, while its fluorinated moiety enhances its pharmacological properties. Continued research into this compound is likely to yield novel therapeutic agents with broad applications in medicine.